N-{1-[(2-chlorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide

• IUPAC Name: N-[1-[(2-chlorophenyl)methyl]piperidin-3-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C15H21ClN2O2S/c16-15-6-2-1-4-12(15)10-18-9-3-5-13(11-18)17-21(19,20)14-7-8-14/h1-2,4,6,13-14,17H,3,5,7-11H2
• InChI Key: RSWTVLSFIPARHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2Cl)NS(=O)(=O)C3CC3
• Molecular Formula: C15H21ClN2O2S
• Molecular Weight: 328.9 g/mol

Description

N-{1-[(2-chlorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide (N-CPCPS) is a sulfonamide cyclopropane derivative that has been widely studied for its potential applications in the scientific field. It has been used in various research studies to investigate the properties of various compounds, as well as its potential therapeutic effects.

Scientific Research Applications

N-{1-[(2-chlorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide has been studied for its potential therapeutic effects, including its ability to reduce inflammation, decrease pain, and improve cognitive function. It has also been studied in the field of drug delivery, with studies showing that it can be used to deliver drugs to targeted sites in the body. Additionally, this compound has been studied in the field of cancer research, with studies showing that it can inhibit the growth of certain cancer cells.

Mechanism of Action

N-{1-[(2-chlorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide is thought to act as an antagonist of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. By blocking the activity of COX-2, this compound can reduce inflammation and pain, as well as improve cognitive function. Additionally, this compound has been shown to bind to certain receptors in the body, which can lead to the inhibition of certain cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory, analgesic, and cognitive-enhancing effects. It has also been shown to have anti-cancer properties, as well as the ability to modulate the immune system. Additionally, this compound has been shown to have neuroprotective effects, which may be beneficial for treating neurological disorders.

Advantages and Limitations for Lab Experiments

N-{1-[(2-chlorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable under normal laboratory conditions. Additionally, it is relatively non-toxic, making it safe to use in experiments. However, this compound is not as potent as some other compounds, and its effects may not be as long-lasting as other compounds.

Future Directions

There are several potential future directions for research on N-{1-[(2-chlorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide. One potential direction is to investigate its potential use in the treatment of various diseases, such as cancer, inflammation, and neurological disorders. Additionally, further research could be done to investigate the mechanism of action of this compound, as well as its potential side effects. Additionally, further research could be done to explore the potential use of this compound in drug delivery systems, as well as its potential use in other fields, such as cosmetics and agriculture. Finally, further research could be done to explore the potential of this compound to interact with other compounds, and its potential to be used in combination therapies.

Synthesis Methods

N-{1-[(2-chlorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide can be synthesized from 2-chlorophenylmethylpiperidine-3-carboxylic acid in two steps. In the first step, the acid is reacted with 3-chloropropanesulfonyl chloride in the presence of a base, such as pyridine, to form a sulfonyl chloride. In the second step, the sulfonyl chloride is reacted with potassium carbonate in the presence of a base, such as pyridine, to form this compound.